Cas no 1807238-85-2 (4-Chloro-5-cyano-2-mercaptobenzenesulfonyl chloride)

• Product Name: 4-Chloro-5-cyano-2-mercaptobenzenesulfonyl chloride
• CAS No: 1807238-85-2
• MF: C₇H₃Cl₂NO₂S₂
• MW: 268.140217065811
• CID: 4794460
• Update Time: 2023-08-17

4-Chloro-5-cyano-2-mercaptobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-cyano-2-mercaptobenzenesulfonyl chloride

• Inchi： 1S/C7H3Cl2NO2S2/c8-5-2-6(13)7(14(9,11)12)1-4(5)3-10/h1-2,13H
• InChI Key： KCDUMELGTBGCMD-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C#N)C(=CC=1S)Cl)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 356
• XLogP3: 2.4
• Topological Polar Surface Area: 67.3